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Compound of Interest

Compound Name: Phenoxyacetaldehyde

Cat. No.: B1585835 Get Quote

Phenoxyacetaldehyde: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the material safety data sheet

(MSDS) information for Phenoxyacetaldehyde (CAS No. 2120-70-9). It is intended for

professionals in research and drug development who may handle this compound. This

document synthesizes critical safety data, including physical and chemical properties,

toxicological information, handling and storage protocols, and emergency procedures. All

quantitative data is presented in structured tables, and key procedural workflows are visualized

using diagrams to ensure clarity and rapid comprehension.

Chemical Identification and Physical Properties
Phenoxyacetaldehyde, also known as 2-phenoxyacetaldehyde, is an aldehyde used as a

fragrance ingredient and in chemical synthesis.[1][2][3] Its fundamental properties are

summarized below.
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Property Value Source

CAS Number 2120-70-9 [4]

Molecular Formula C8H8O2 [1][2]

Molecular Weight 136.15 g/mol [1][2]

Appearance Colorless clear viscous liquid [5]

Boiling Point 160-162 °C [2]

Flash Point 85.00 °C (185.00 °F) TCC [5]

Specific Gravity 1.120 to 1.140 @ 25 °C [5]

Refractive Index 1.545 to 1.565 @ 20 °C [5]

Vapor Pressure 0.113 mmHg at 25°C [2]

Synonyms
Acetaldehyde, 2-phenoxy-;

Cortex aldehyde
[1][6]

Hazard Identification and GHS Classification
Phenoxyacetaldehyde is classified as an irritant. The GHS classification is based on

notifications to the ECHA C&L Inventory.[1][2]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

GHS Pictogram:

alt text

Signal Word:Warning[1]

Precautionary Statements:[2][7]
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P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

Toxicological Summary
The toxicological profile of phenoxyacetaldehyde has been evaluated by the Research

Institute for Fragrance Materials (RIFM). Key findings indicate it is not genotoxic.[4] For

repeated dose and reproductive toxicity, data from a read-across analog, phenylacetaldehyde

(CAS # 122-78-1), were used.[4]
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Endpoint Result Value Species Source

Genotoxicity

Not

genotoxic/mutag

enic

-
S. typhimurium,

E. coli
[4]

Clastogenicity Non-clastogenic -

In vitro

micronucleus

test

[4]

Repeated Dose

Toxicity

NOAEL

(Derived)
33.33 mg/kg/day

Rat (read-

across)
[4]

Reproductive

Toxicity
NOAEL 100 mg/kg/day

Rat (read-

across)
[4]

Skin

Sensitization
NESIL 590 μg/cm² - [4]

Phototoxicity Not expected - - [4]

Skin Irritation Moderate Irritant 500 mg/24H Rabbit [2]

NOAEL: No-Observed-Adverse-Effect Level NESIL: No Expected Sensitization Induction Level

Experimental Protocols
The toxicological data presented are based on standardized testing guidelines. While specific

study reports are proprietary, the methodologies follow internationally recognized protocols.

4.1 Genotoxicity (Bacterial Reverse Mutation Assay - Ames Test) This experiment was

conducted in compliance with GLP regulations and OECD Guideline 471.[4]

Principle: The assay uses amino-acid requiring strains of Salmonella typhimurium and

Escherichia coli to detect point mutations.

Methodology: Strains TA98, TA100, TA1535, TA1537, and WP2uvrA were treated with

phenoxyacetaldehyde at concentrations up to 5000 μ g/plate , both with and without

metabolic activation (S9 mix).[4] The plates were incubated, and the number of revertant

colonies (colonies that have mutated back to being able to synthesize the required amino
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acid) were counted. A significant increase in revertant colonies compared to the control

indicates a mutagenic potential. Phenoxyacetaldehyde showed no such increase.[4]

4.2 Clastogenicity (In Vitro Micronucleus Test) This study followed GLP regulations and OECD

Guideline 487.[4]

Principle: This test identifies substances that cause chromosomal damage by detecting

micronuclei in the cytoplasm of interphase cells.

Methodology: Cultured human or rodent cells are exposed to the test substance. After

exposure, the cells are treated with a cytokinesis blocker to accumulate binucleated cells.

The cells are then harvested, stained, and scored for the presence of micronuclei.

Phenoxyacetaldehyde was found to be non-clastogenic under the study conditions.[4]

4.3 Repeated Dose and Reproductive Toxicity (OECD 422) Data was read-across from a study

on phenylacetaldehyde, conducted according to OECD Guideline 422 (Combined Repeated

Dose Toxicity Study with the Reproduction/Developmental Toxicity Screening Test).[4]

Principle: This screening test provides information on the possible health hazards likely to

arise from repeated exposure over a relatively limited period of time, including effects on

male and female reproductive performance.

Methodology: Sprague Dawley rats were administered phenylacetaldehyde daily via oral

gavage at doses of 0, 25, 100, and 400 mg/kg/day.[4] The animals were observed for clinical

signs of toxicity, and effects on body weight, food consumption, mating performance, fertility,

and gestation length were recorded. At the end of the study, a complete necropsy was

performed. The No-Observed-Adverse-Effect Level (NOAEL) was determined from these

observations.[4]

Handling, Storage, and Emergency Procedures
5.1 Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure. The following diagram outlines the required

equipment.
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Required Personal Protective Equipment

Eye Protection

Chemical Splash Goggles
(ANSI Z87.1)

Hand Protection

Chemical-Resistant Gloves
(e.g., Nitrile)

Body Protection

Laboratory Coat
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Receive Chemical

Mark Container with
Date Received & Opened

Store in Cool, Dry, Dark Area
Away from Heat/Light

Inert Atmosphere Preferred

Periodically Check for
Peroxide Formation

(e.g., Crystals)

Use in Ventilated Area
(Fume Hood)

No Crystals

Dispose via Approved
Hazardous Waste Stream

Crystals Present
(Do Not Open!)
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Exposure Type

Immediate Action

Follow-Up

Skin Contact
Remove contaminated clothing.

Wash with soap and water
for at least 15 minutes.

Eye Contact Flush with water for 15-20 minutes.
Remove contact lenses.
Protect unexposed eye.

Inhalation

Move to fresh air.
If breathing is difficult,

give oxygen.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Seek Medical Attention
if irritation persists

or symptoms develop.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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